Cas no 2227902-12-5 (methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate
• CAS No: 2227902-12-5
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 5798015
• PubChem ID: 165669204
• Update Time: 2025-10-29

methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate
• EN300-1797137
• 2227902-12-5

• Inchi： 1S/C9H12O3S/c1-6-3-8(13-5-6)7(10)4-9(11)12-2/h3,5,7,10H,4H2,1-2H3/t7-/m0/s1
• InChI Key： KIIKZKMFMREUBU-ZETCQYMHSA-N
• SMILES： S1C=C(C)C=C1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 200.05071541g/mol
• Monoisotopic Mass: 200.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate

Methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate: An Overview of CAS No. 2227902-12-5

Methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate (CAS No. 2227902-12-5) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular structure of methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate is noteworthy for its chiral center and the presence of a thiophene ring, which contributes to its distinct chemical and biological properties. The compound's chirality is a critical factor in its biological activity, as enantiomers can exhibit different pharmacological profiles. This has led to increased interest in the synthesis and resolution of this compound to obtain the desired enantiomer for specific applications.

Recent research has focused on the synthesis of methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate. Various synthetic routes have been explored, including asymmetric synthesis methods that aim to produce the compound with high enantiomeric purity. One notable approach involves the use of chiral catalysts or auxiliaries to achieve stereoselective synthesis. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and by-products.

In terms of biological activity, methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate has shown promise in several areas. Studies have indicated that it possesses antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. Additionally, preliminary research suggests that the compound may have anti-inflammatory effects, making it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate have also been investigated. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted in biological systems. Understanding these properties is crucial for optimizing drug delivery and dosing regimens, which can significantly impact the efficacy and safety of potential therapeutic agents.

Furthermore, toxicological studies have been conducted to assess the safety profile of methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate. These studies are essential for ensuring that any potential therapeutic applications are safe for human use. Initial findings suggest that the compound exhibits low toxicity at therapeutic concentrations, although further research is needed to fully characterize its safety profile.

The application of methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate extends beyond pharmaceuticals. In the chemical industry, it has been explored as an intermediate in the synthesis of other valuable compounds. Its unique structural features make it a versatile building block for various chemical transformations, opening up new possibilities for developing novel materials and products.

In conclusion, methyl (3S)-3-hydroxy-3-(4-methylthiophen-2-yl)propanoate (CAS No. 2227902-12-5) is a promising compound with a wide range of potential applications. Ongoing research continues to uncover new insights into its properties and uses, making it an exciting area of study for chemists and pharmaceutical scientists alike. As more data becomes available, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.